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Compound of Interest

Compound Name: Incb 18424

Cat. No.: B611002

For Researchers, Scientists, and Drug Development Professionals

Introduction

Incb 18424, also known as Ruxolitinib, is a potent and selective inhibitor of Janus kinases 1
and 2 (JAK1/JAK2).[1][2][3][4][5] It is a valuable tool for in vitro studies investigating the role of
the JAK-STAT signaling pathway in various biological processes, including cell proliferation,
differentiation, and immune responses.[1][2][4][6] Proper dissolution and handling of Incb
18424 are critical for obtaining accurate and reproducible experimental results. These
application notes provide detailed protocols for the preparation of Incb 18424 solutions for use
in cell culture experiments.

Properties of Incb 18424 (Ruxolitinib)

Incb 18424 is a small molecule with the chemical name (R)-3-(4-(7H-pyrrolo[2,3-d]pyrimidin-4-
yl)-1H-pyrazol-1-yl)-3-cyclopentylpropanenitrile.[4][7] For use in research, it is typically supplied
as a solid powder.[7]

Quantitative Data Summary

The following table summarizes the key quantitative information for Incb 18424 (Ruxolitinib).
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Property Value Source(s)

(R)-3-(4-(7H-pyrrolo[2,3-
Chemical Name d]pyrimidin-4-yl)-1H-pyrazol-1-  [4][7]
yI)-3-cyclopentylpropanenitrile

Ruxolitinib, INCB018424,

Synonyms INCB-018424 ]
Molecular Formula C17H18N6 [11[7]
Molecular Weight 306.37 g/mol [L11031[7]
Appearance Solid powder [7]

o =>15.32 mg/mL; up to 300
Solubility in DMSO [1][3]
mg/mL has been reported

o >17.53 mg/mL (may require
Solubility in Ethanol ) [1]
warming)

Insoluble in Water [1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Incb 18424 in Dimethyl
Sulfoxide (DMSO), a common solvent for this compound.

Materials:

Incb 18424 (Ruxolitinib) powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer
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e Optional: Water bath or incubator at 37°C

Procedure:

Calculate the required mass of Incb 18424
o To prepare 1 mL of a 10 mM stock solution, you will need:

= Mass (mg) = 10 mmol/L* 1 mL* (1 L/1000 mL) * 306.37 g/mol * (1000 mg /1 Q) =
3.0637 mg

Weigh Incb 18424:

o Carefully weigh out approximately 3.06 mg of Incb 18424 powder and place it in a sterile
microcentrifuge tube.

Add DMSO:

o Add 1 mL of sterile DMSO to the tube containing the Incb 18424 powder.

Dissolve the compound:
o Vortex the tube thoroughly for several minutes until the powder is completely dissolved.

o If the compound does not fully dissolve, you can gently warm the solution at 37°C for 10
minutes and vortex again.[1] An ultrasonic bath can also be used to aid dissolution.[1]

Sterilization (Optional but Recommended):

o Filter the stock solution through a 0.22 um sterile syringe filter into a new sterile tube to
ensure sterility for cell culture use.

Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the stock solution at -20°C for several months or at -80°C for long-term storage.[1]
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Preparation of Working Solutions for Cell Culture

Procedure:
e Thaw the stock solution:

o Thaw an aliquot of the 10 mM Incb 18424 stock solution at room temperature.
« Dilute to the final concentration:

o Serially dilute the stock solution in your complete cell culture medium to achieve the
desired final concentration for your experiment.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.1% v/v) to avoid solvent-induced cytotoxicity.

o For example, to prepare 1 mL of a 10 uM working solution from a 10 mM stock:
» Take 1 pL of the 10 mM stock solution and add it to 999 pL of cell culture medium.
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Caption: The JAK-STAT signaling pathway and the inhibitory action of Incb 18424.

Experimental Workflow Diagram
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Caption: Workflow for preparing an Incb 18424 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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